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Compound of Interest

Compound Name: 3-Ethyl-4-methyl-3-pyrrolin-2-one

Cat. No.: B045608 Get Quote

An In-depth Technical Guide to 3-Ethyl-4-methyl-
3-pyrrolin-2-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Ethyl-4-methyl-3-pyrrolin-2-one, a five-membered α,β-unsaturated lactam derivative, is a

critical intermediate in modern medicinal chemistry.[1][2] This technical guide provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols for its synthesis, and its pivotal role in the synthesis of the antidiabetic drug

Glimepiride. The information is curated to support researchers, scientists, and drug

development professionals in their work with this versatile compound.

Physicochemical Properties
3-Ethyl-4-methyl-3-pyrrolin-2-one is typically a white to off-white crystalline powder.[1] A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-Ethyl-4-methyl-3-pyrrolin-2-one
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Property Value Source

IUPAC Name
3-ethyl-4-methyl-1,5-dihydro-

2H-pyrrol-2-one
N/A

Synonyms
3-Ethyl-4-methyl-2-oxo-3-

pyrroline
N/A

CAS Number 766-36-9 [3][4]

Molecular Formula C₇H₁₁NO [4]

Molecular Weight 125.17 g/mol [4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 100-104 °C [2][5]

Boiling Point 279.0 ± 23.0 °C (Predicted) N/A

Density 0.977 ± 0.06 g/cm³ (Predicted) N/A

Solubility Slightly soluble in water [2]

Purity >98.0% (HPLC) [6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3-Ethyl-4-methyl-
3-pyrrolin-2-one. A summary of available spectroscopic data is provided in Table 2.

Table 2: Spectroscopic Data for 3-Ethyl-4-methyl-3-pyrrolin-2-one
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Technique Data Highlights

¹H NMR

Available through SpectraBase.[7] A published

synthesis reports the following peaks: 2.29 (q, J

= 7.5 Hz, 2 H), 1.91 (s, 3 H), 1.08 (t, J = 7.5 Hz,

3 H), 3.58 (s, 2H), 4.54 (s, 2H), 3.79 (s, 3H).[8]

¹³C NMR Available through SpectraBase.[9]

IR
A published synthesis reports the following

peaks (CHCl₃): 1674, 1217, 763 cm⁻¹.[8]

Mass Spectrometry (MS)

Available through SpectraBase.[10] A published

synthesis reports the following high-resolution

mass spectrometry (HRMS) data (ESI): m/z

calcd for C₁₂H₁₄NO [M + H]⁺: 188.1070; found:

188.1062 (for an intermediate).[8]

Experimental Protocols
Scalable Synthesis of 3-Ethyl-4-methyl-3-pyrrolin-2-one
A practical and scalable four-step synthesis has been developed, which is advantageous for

industrial-scale production.[8] The key features of this synthesis are the use of water as a

solvent in the initial step and a triflic acid-mediated N-benzyl lactam deprotection.[8][11]
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Caption: Simplified signaling pathway of Glimepiride action.

Synthetic Pathway to Glimepiride

The synthesis of Glimepiride from 3-Ethyl-4-methyl-3-pyrrolin-2-one involves a multi-step

process.
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Caption: Synthesis of Glimepiride from 3-Ethyl-4-methyl-3-pyrrolin-2-one.
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Detailed Synthetic Steps:

Condensation: 3-Ethyl-4-methyl-3-pyrrolin-2-one is condensed with 2-phenylethyl

isocyanate at 150°C. [12]2. Sulfonation: The resulting carboxamide is then sulfonated using

chlorosulfonic acid at 40°C to yield the corresponding benzenesulfonyl chloride. [12]3.

Amidation: The sulfonyl chloride is reacted with concentrated ammonium hydroxide to form

the sulfonamide. [12]4. Final Condensation: The sulfonamide is finally condensed with 4-

methylcyclohexyl isocyanate in acetone to produce Glimepiride. [12]

Other Potential Applications
While the primary application of 3-Ethyl-4-methyl-3-pyrrolin-2-one is in the pharmaceutical

industry as a Glimepiride intermediate, some sources suggest its potential use in other sectors.

[13]These include the flavor and fragrance industry, where it may be used as a flavoring agent,

and in the development of agrochemicals. [13]However, detailed research and experimental

data supporting these applications are not widely available. The broader class of pyrrolinone

derivatives has been investigated for various biological activities, including anti-proliferative

effects, suggesting a potential for further research into the bioactivity of this specific compound.

[14]

Conclusion
3-Ethyl-4-methyl-3-pyrrolin-2-one is a compound of significant interest, particularly in the field

of pharmaceutical synthesis. Its well-defined physicochemical properties and established

synthetic routes make it a reliable intermediate. The detailed experimental protocols and

understanding of its role in the synthesis of Glimepiride provided in this guide are intended to

facilitate further research and development involving this important molecule. Future

investigations may further elucidate its potential in other areas of chemistry and biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b045608?utm_src=pdf-body
https://newdrugapprovals.org/2018/02/05/glimepiride/
https://newdrugapprovals.org/2018/02/05/glimepiride/
https://newdrugapprovals.org/2018/02/05/glimepiride/
https://newdrugapprovals.org/2018/02/05/glimepiride/
https://www.benchchem.com/product/b045608?utm_src=pdf-body
https://www.chemimpex.com/products/43867
https://www.chemimpex.com/products/43867
https://pubmed.ncbi.nlm.nih.gov/27916489/
https://www.benchchem.com/product/b045608?utm_src=pdf-body
https://www.benchchem.com/product/b045608?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 3-Ethyl-4-methyl-3-pyrrolin-2-one | 766-36-9 [chemicalbook.com]

2. 3-Ethyl-4-methyl-3-pyrrolin-2-one CAS#: 766-36-9 [m.chemicalbook.com]

3. nbinno.com [nbinno.com]

4. 3-Ethyl-4-methyl-3-pyrrolin-2-one | CAS 766-36-9 | Catsyn [catsyn.com]

5. 3-Ethyl-4-methyl-3-pyrrolin-2-one 97 766-36-9 [sigmaaldrich.com]

6. 3-Ethyl-4-methyl-3-pyrrolin-2-one | CymitQuimica [cymitquimica.com]

7. spectrabase.com [spectrabase.com]

8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

9. spectrabase.com [spectrabase.com]

10. spectrabase.com [spectrabase.com]

11. researchgate.net [researchgate.net]

12. newdrugapprovals.org [newdrugapprovals.org]

13. chemimpex.com [chemimpex.com]

14. Synthesis and evaluation of the anti-proliferative activity of diaryl-3-pyrrolin-2-ones and
fused analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of 3-Ethyl-4-methyl-3-
pyrrolin-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045608#physical-and-chemical-properties-of-3-ethyl-
4-methyl-3-pyrrolin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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